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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174 Get Quote

Technical Guide: 2-Fluoro-5-methylaniline
CAS Number: 452-84-6

Introduction
2-Fluoro-5-methylaniline, also known as 6-fluoro-m-toluidine, is a fluorinated aromatic amine

that serves as a crucial intermediate in the synthesis of a variety of chemical compounds. Its

structural features, including the presence of a fluorine atom and a methyl group on the aniline

ring, make it a valuable building block in the pharmaceutical and agrochemical industries. This

technical guide provides an in-depth overview of its properties, synthesis, analytical methods,

and its role in drug development, particularly as a key precursor to the anticancer drug

Pazopanib.

Properties of 2-Fluoro-5-methylaniline
The physical and chemical properties of 2-Fluoro-5-methylaniline are summarized in the table

below.
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Property Value Reference

CAS Number 452-84-6 [1]

Molecular Formula C₇H₈FN [2]

Molecular Weight 125.14 g/mol [1]

Appearance
Clear colorless to pale yellow

liquid
[3]

Boiling Point 80-86 °C at 11 mmHg [1]

Density 1.109 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.533 [1]

Flash Point 82 °C (179.6 °F) - closed cup [1]

Safety and Handling
2-Fluoro-5-methylaniline is classified as a hazardous substance and requires careful handling

in a laboratory or industrial setting. The following table summarizes its hazard classifications.

Hazard Class Description

Skin Irritation Category 2

Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of 2-Fluoro-5-methylaniline
A common synthetic route to 2-Fluoro-5-methylaniline involves the reduction of the

corresponding nitro compound, 1-fluoro-4-methyl-2-nitrobenzene. A representative

experimental protocol is detailed below.

Reaction:

Caption: Synthetic route from 2-Fluoro-5-methylaniline to Pazopanib.

Pazopanib functions by inhibiting several tyrosine kinase receptors, including Vascular

Endothelial Growth Factor Receptors (VEGFR-1, -2, and -3), Platelet-Derived Growth Factor

Receptors (PDGFR-α and -β), and the stem cell factor receptor (c-Kit). The inhibition of these

receptors blocks downstream signaling pathways that are crucial for tumor growth and

angiogenesis (the formation of new blood vessels that supply tumors with nutrients).

The signaling pathway inhibited by Pazopanib is illustrated in the diagram below.
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Caption: Pazopanib's inhibition of key signaling pathways in cancer.

Conclusion
2-Fluoro-5-methylaniline is a commercially important chemical intermediate with well-defined

properties and established synthetic and analytical methodologies. Its primary significance in

the pharmaceutical sector lies in its role as a fundamental building block for the synthesis of

targeted cancer therapies like Pazopanib. The continued development of drugs that incorporate

this and similar fluorinated aniline scaffolds highlights the importance of this compound in

medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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